Cas no 524953-60-4 (3-chloro-4-(3-fluorophenoxy)aniline)

• Product Name: 3-chloro-4-(3-fluorophenoxy)aniline
• CAS No: 524953-60-4
• MF: C₁₂H₉ClFNO
• MW: 237.657365560532
• MDL: MFCD08687312
• CID: 3060749
• PubChem ID: 19626977
• Update Time: 2025-08-05

3-chloro-4-(3-fluorophenoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(3-fluoro-phenoxy)-phenylamine
• 3-chloro-4-(3-fluorophenoxy)aniline
• YNVPKQXOZXARBX-UHFFFAOYSA-N
• 524953-60-4
• AKOS000215274
• EN300-231113
• STL414725
• CS-0453311
• SCHEMBL3126923

• MDL： MFCD08687312
• Inchi： 1S/C12H9ClFNO/c13-11-7-9(15)4-5-12(11)16-10-3-1-2-8(14)6-10/h1-7H,15H2
• InChI Key： YNVPKQXOZXARBX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1C=CC=C(C=1)F)N

Computed Properties

• Exact Mass: 237.0356698Da
• Monoisotopic Mass: 237.0356698Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.3Ų

Additional information on 3-chloro-4-(3-fluorophenoxy)aniline

3-Chloro-4-(3-Fluorophenoxy)aniline: A Comprehensive Overview

3-Chloro-4-(3-fluorophenoxy)aniline (CAS No. 524953-60-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the research and development of 3-chloro-4-(3-fluorophenoxy)aniline.

Chemical Structure and Properties

3-Chloro-4-(3-fluorophenoxy)aniline is an aromatic amine with a molecular formula of C₁₀H₈ClFNO. The compound features a chlorinated and fluorinated aromatic ring system, which imparts unique chemical and physical properties. The presence of the chloro and fluoro substituents on the aromatic rings significantly influences the compound's reactivity, solubility, and biological activity. The anilino group further enhances its potential for conjugation with other functional groups, making it a valuable building block in organic synthesis.

Synthesis Methods

The synthesis of 3-chloro-4-(3-fluorophenoxy)aniline can be achieved through several routes, each with its own advantages and limitations. One common method involves the nucleophilic substitution reaction between 4-chloroaniline and 3-fluorophenol in the presence of a base such as potassium carbonate. This reaction typically proceeds under mild conditions and yields high purity products. Another approach involves the coupling of 4-chloroaniline with 3-fluorophenylboronic acid using palladium-catalyzed cross-coupling reactions. This method is particularly useful for synthesizing complex derivatives of 3-chloro-4-(3-fluorophenoxy)aniline.

Biological Activities and Applications

3-Chloro-4-(3-fluorophenoxy)aniline has been extensively studied for its biological activities, particularly in the context of drug discovery and development. Recent research has highlighted its potential as a lead compound for the development of new therapeutic agents. Studies have shown that 3-chloro-4-(3-fluorophenoxy)aniline exhibits significant anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 3-chloro-4-(3-fluorophenoxy)aniline has also demonstrated potential as an anticancer agent. Preclinical studies have indicated that it can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 3-chloro-4-(3-fluorophenoxy)aniline-based compounds into clinical trials. Several derivatives of this compound are currently under investigation for their efficacy and safety in human subjects. Early-phase clinical trials have shown encouraging results, with some compounds demonstrating significant therapeutic benefits with minimal side effects.

The future prospects for 3-chloro-4-(3-fluorophenoxy)aniline-based therapeutics are promising. Ongoing research is focused on optimizing the pharmacokinetic properties of these compounds to enhance their bioavailability and reduce toxicity. Additionally, efforts are being made to develop novel delivery systems that can improve the targeting and efficacy of these drugs.

Safety Considerations

Safety is a critical aspect in the development of any pharmaceutical agent. While 3-chloro-4-(3-fluorophenoxy)aniline-based compounds have shown promising therapeutic potential, it is essential to conduct thorough safety assessments to ensure their safe use in humans. Preclinical toxicology studies have indicated that these compounds are generally well-tolerated at therapeutic doses, but further investigations are needed to fully understand their long-term safety profile.

In conclusion, 3-chloro-4-(3-fluorophenoxy)aniline (CAS No. 524953-60-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for the development of new therapeutic agents. As research continues to advance, it is likely that we will see more innovative applications of this compound in the coming years.